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Compound of Interest

Compound Name: Disodium iminodiacetate

Cat. No.: B1199704

Disodium iminodiacetate, a versatile chelating agent, serves as a critical component in a
multitude of applications, ranging from organic synthesis to the development of
pharmaceuticals. This guide provides researchers, scientists, and drug development
professionals with a comprehensive overview of its chemical identity, properties, and key
experimental applications.

Chemical Identity and Synonyms

Disodium iminodiacetate is the disodium salt of iminodiacetic acid. It is commercially
available in both anhydrous and hydrated forms.

CAS Numbers:

There are several CAS Registry Numbers associated with disodium iminodiacetate and its
various forms:

e 928-72-3: This number is frequently used for the anhydrous form of disodium
iminodiacetate.[1][2][3][4][5]

e 207398-95-6: This CAS number typically refers to the hydrate form of disodium
iminodiacetate.[6][7]

e 17593-73-6: This number is also associated with the hydrated form of the compound.[8]

Synonyms:
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A variety of synonyms are used to refer to disodium iminodiacetate, reflecting its chemical
structure and common applications. These include:

Iminodiacetic Acid Disodium Salt[2][3][5]

Iminodiacetic Acid Disodium Salt Hydrate[6][7]

Disodium 2,2'-Iminodiacetate[3]

Diglycine Disodium Salt[2][3]

IDA Disodium Salt[3]

Glycine, N-(carboxymethyl)-, disodium salt[2][3]

Physicochemical Properties

The physical and chemical characteristics of disodium iminodiacetate are summarized in the

table below.
Property Value Source
Molecular Formula C4H5NNa204 [21[5119]
Molecular Weight 177.07 g/mol (anhydrous) [2][9]

White to off-white crystalline
Appearance _ [31[51[7]
powder or solid

Freely soluble in water (=500
Solubility g/L at 20°C); insoluble in

organic solvents.[3][5][8]

Melting Point >300°C (with decomposition) [5]
Density 1.45-1.55 g/cm?3 [5]
pH (1% solution) 9.0-10.5 [5]

Applications in Research and Development
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Disodium iminodiacetate's ability to form stable complexes with metal ions makes it
invaluable in several scientific and industrial fields.

» Organic Synthesis: It serves as a fundamental building block in various organic reactions.[4]

o Pharmaceutical Intermediates: It is a crucial precursor in the synthesis of active
pharmaceutical ingredients (APIs), notably in the production of the herbicide glyphosate.[4]
[10][11]

» Radiopharmaceuticals: Derivatives of iminodiacetic acid are pivotal in the development of
diagnostic imaging agents.[12] Specifically, N-substituted IDA derivatives are used to chelate
Technetium-99m (99mTc) for hepatobiliary scintigraphy, a procedure used to evaluate the
biliary system.[12]

o Chelating Agent: In industrial settings, it is used to stabilize metal ions in electroplating
solutions and as a buffering agent.[3][5]

Synthesis of Disodium Iminodiacetate

Two primary synthesis routes for disodium iminodiacetate are the traditional Strecker process
and a more modern, "green” synthesis method.
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Synthesis routes for disodium iminodiacetate.
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The traditional Strecker synthesis involves the use of highly toxic hydrogen cyanide.[11][13]
The greener alternative utilizes the copper-catalyzed dehydrogenation of diethanolamine,
avoiding hazardous reagents and producing a higher yield.[11]

Experimental Protocols

The following provides a detailed methodology for a key application of iminodiacetate
derivatives in radiopharmaceutical research.

Protocol: Biodistribution Study of a 99mTc-Iminodiacetate Complex in Rodents

This protocol outlines the steps for evaluating the in vivo distribution of a novel 99mTc-IDA
radiopharmaceutical, a critical step in its development as a diagnostic imaging agent.[12]

1. Materials:

» Healthy rodents (e.g., mice or rats) of a specific strain, sex, and weight range.
o Prepared and quality-controlled 99mTc-IDA complex.

 Sterile saline for injection.

e Syringes (e.g., 1 mL) with appropriate needles (e.g., 27-30 gauge).
» Anesthetic agent.

» Dissection tools.

e Counting tubes.

e« Gamma counter.

» Balance for weighing organs.

2. Procedure:

» Dose Preparation: The 99mTc-IDA complex is diluted with sterile saline to a suitable
concentration for injection (typically 0.1-0.2 mL per animal). A standard of the injectate is
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prepared for calculating the injected dose.

Animal Injection: The animal is anesthetized, and a known volume and activity of the 99mTc-
IDA complex are injected intravenously (e.g., via the tail vein).

Biodistribution Time Points: At predetermined time points post-injection (e.g., 5, 15, 30, 60,
and 120 minutes), a group of animals (typically n=3-5 per time point) is euthanized.

Tissue Dissection and Collection: Blood is collected via cardiac puncture. Major organs and
tissues of interest (e.qg., liver, kidneys, spleen, stomach, intestines, heart, lungs, muscle,
bone, and brain) are carefully dissected and collected. Urine is also collected if possible.

Sample Measurement and Analysis:
o The collected tissues are weighed.

o The radioactivity in each tissue sample and the injection standards is measured using a
gamma counter.

o The percentage of the injected dose per gram of tissue (%ID/qg) is calculated for each
organ.
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Experimental workflow for a biodistribution studly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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